Cas no 23287-85-6 (Chlorindazone DS)

• Product Name: Chlorindazone DS
• CAS No: 23287-85-6
• MF: C₁₇H₁₁ClN₄O₇S₂
• MW: 482.874840021133
• CID: 260519
• PubChem ID: 135492908
• Update Time: 2025-10-18

Chlorindazone DS Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 4-[2-(6-chloro-1H-indazol-3-yl)diazenyl]-3-hydroxy-
• 4-[(6-chloro-1H-indazol-3-yl)hydrazinylidene]-3-oxonaphthalene-2,7-disulfonic acid
• 2,7-Naphthalenedisulfonicacid, 4-[(6-chloro-1H-indazol-3-yl)azo]-3-hydroxy- (8CI,9CI)
• Chlorindazon DS
• 4-[(6-chloro-1H-indazol-3-yl)diazenyl]-3-hydroxynaphthalene-2,7-disulfonic acid
• 1-(6'-Chlorindazol-3'-ylazo)-2-hydroxynaphthalene-3,6-disulfonic acid disodium salt
• 23287-85-6
• 1-(6-Chlor-3-indazolylazo)-2-hydroxynaphthalin-3,6-disulfosaure
• Chlorindazone DS
• DTXSID10945978
• 4-[2-(6-Chloro-1H-indazol-3-yl)hydrazinylidene]-3-oxo-3,4-dihydronaphthalene-2,7-disulfonic acid

• Inchi： 1S/C17H11ClN4O7S2/c18-9-1-3-12-13(7-9)19-21-17(12)22-20-15-11-4-2-10(30(24,25)26)5-8(11)6-14(16(15)23)31(27,28)29/h1-7,23H,(H,19,21)(H,24,25,26)(H,27,28,29)/b22-20+
• InChI Key： VZXDTBRHUUMLAE-LSDHQDQOSA-N
• SMILES： ClC1C=CC2C(=NNC=2C=1)/N=N/C1=C(C(=CC2C=C(C=CC=21)S(=O)(=O)O)S(=O)(=O)O)O

Computed Properties

• Exact Mass: 481.97593
• Monoisotopic Mass: 481.9757687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 906
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 199Ų

Experimental Properties

• PSA: 182.37

Additional information on Chlorindazone DS

Chlorindazone DS (CAS No. 23287-85-6): An Overview of Its Properties, Applications, and Recent Research

Chlorindazone DS (CAS No. 23287-85-6) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique properties and potential applications. This article aims to provide a comprehensive overview of Chlorindazone DS, including its chemical structure, pharmacological properties, and recent advancements in research.

Chemical Structure and Properties

Chlorindazone DS is a derivative of indazoles, a class of heterocyclic compounds characterized by their fused benzene and pyrazole rings. The molecular formula of Chlorindazone DS is C₁₄H₁₁ClN₄O₂, with a molecular weight of approximately 300.71 g/mol. The compound exhibits excellent solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, making it suitable for various experimental and pharmaceutical applications.

The chemical structure of Chlorindazone DS includes a chloro substituent on the benzene ring, which contributes to its stability and reactivity. The presence of the indazole core provides the compound with unique biological activities, including anti-inflammatory and antitumor properties. These properties have been extensively studied in both in vitro and in vivo models.

Pharmacological Properties and Mechanisms of Action

Chlorindazone DS has been shown to exhibit a range of pharmacological activities, primarily due to its ability to modulate various cellular pathways. One of the key mechanisms by which Chlorindazone DS exerts its effects is through the inhibition of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This makes it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, Chlorindazone DS has demonstrated significant antitumor activity. Studies have shown that it can induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway. This involves the activation of caspases and the release of cytochrome c from mitochondria. The compound also exhibits cytotoxic effects on various cancer cell lines, including those derived from breast, lung, and colon cancers.

Clinical Applications and Research Developments

The potential clinical applications of Chlorindazone DS are diverse and promising. In recent years, several preclinical studies have explored its use in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease (IBD). These studies have shown that Chlorindazone DS can effectively reduce inflammation and improve disease symptoms without significant side effects.

In the field of oncology, Chlorindazone DS has been investigated as a potential therapeutic agent for various types of cancer. Preclinical studies have demonstrated its efficacy in inhibiting tumor growth and metastasis in animal models. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human patients.

Safety Profile and Toxicity Studies             

The safety profile of Chlorindazone DS has been evaluated through extensive toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in both animal models and early-stage clinical trials. However, further research is needed to fully understand its long-term safety and potential interactions with other medications.

Conclusion

In conclusion, Chlorindazone DS (CAS No. 23287-85-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and pharmacological properties make it an attractive candidate for the development of new therapeutic agents for inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and clinical potential, paving the way for future advancements in drug discovery and development.